Cas no 2172066-18-9 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid)

2-{4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid is an Fmoc-protected amino acid derivative designed for peptide synthesis applications. The Fmoc (9-fluorenylmethoxycarbonyl) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while remaining stable to acidic environments. This compound features a heptanamido linker, offering flexibility in spacer design for conjugation or structural modifications. The terminal carboxylic acid allows for further coupling via standard amide bond formation strategies. Its well-defined reactivity profile makes it suitable for solid-phase peptide synthesis (SPPS) or solution-phase methodologies. The product is particularly useful for introducing tailored spacers or functional handles in peptide-based drug discovery and bioconjugation workflows.

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid structure

2172066-18-9 structure

Product Name:2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid

CAS No:2172066-18-9

MF:C₂₆H₃₂N₂O₅

MW:452.542687416077

CID:5900691

PubChem ID:165808132

Update Time:2025-06-07

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid
- 2172066-18-9
- 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid
- EN300-1504263
- Inchi： 1S/C26H32N2O5/c1-2-7-18(12-13-24(29)28-16-25(30)31)14-15-27-26(32)33-17-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,18,23H,2,7,12-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
- InChI Key： OWOXVEKBNZPIQW-UHFFFAOYSA-N
- SMILES： O(C(NCCC(CCC(NCC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 452.23112213g/mol
Monoisotopic Mass: 452.23112213g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 33
Rotatable Bond Count: 13
Complexity: 633
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 105Å²

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylheptanamido}acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1504263-1.0g	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	1g	$0.0	2023-06-05
Enamine	EN300-1504263-50mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	50mg	$2829.0	2023-09-27
Enamine	EN300-1504263-100mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	100mg	$2963.0	2023-09-27
Enamine	EN300-1504263-250mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	250mg	$3099.0	2023-09-27
Enamine	EN300-1504263-500mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	500mg	$3233.0	2023-09-27
Enamine	EN300-1504263-1000mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	1000mg	$3368.0	2023-09-27
Enamine	EN300-1504263-2500mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	2500mg	$6602.0	2023-09-27
Enamine	EN300-1504263-5000mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	5000mg	$9769.0	2023-09-27
Enamine	EN300-1504263-10000mg	2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]heptanamido}acetic acid	2172066-18-9	10000mg	$14487.0	2023-09-27